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Compound of Interest

Compound Name: rac-N-Boc Anatabine

Cat. No.: B564900 Get Quote

An in-depth technical guide on rac-N-Boc Anatabine is provided below, tailored for

researchers, scientists, and professionals in drug development.

Technical Data: rac-N-Boc Anatabine
This section summarizes the key chemical and physical properties of rac-N-Boc Anatabine.

Identifier Value Source

CAS Number 1159977-12-4

Molecular Weight 260.33 g/mol

Molecular Formula C₁₅H₂₀N₂O₂

Synonyms rac N-Boc-anatabine

Canonical SMILES

CC(C)

(C)OC(=O)N1CC=CCC1C2=C

N=CC=C2

Introduction
rac-N-Boc Anatabine is a derivative of anatabine, a minor alkaloid found in tobacco. The "N-

Boc" designation indicates that the secondary amine of the anatabine core structure is

protected by a tert-butyloxycarbonyl (Boc) group. This modification is a common strategy in
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organic synthesis to temporarily block the reactivity of the amine group, allowing for selective

chemical modifications at other positions of the molecule. As such, rac-N-Boc Anatabine is

primarily utilized as a chemical intermediate in the synthesis of more complex molecules and

as a reference standard in analytical chemistry. Due to its nature as a synthetic intermediate,

extensive research into its specific biological activities and signaling pathways is not widely

documented in scientific literature.

Experimental Protocols
General Synthesis of rac-N-Boc Anatabine
The following is a representative protocol for the N-Boc protection of racemic anatabine. This

procedure is a standard method in organic chemistry for the protection of secondary amines.

Materials:

rac-Anatabine

Di-tert-butyl dicarbonate (Boc₂O)

A suitable solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

A suitable base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolution: Dissolve rac-Anatabine in the chosen solvent (e.g., DCM) in a round-bottom

flask equipped with a magnetic stir bar.
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Addition of Base: Add the base (e.g., Triethylamine) to the solution. The base acts as a

scavenger for the acid generated during the reaction.

Addition of Boc Anhydride: Slowly add a solution of Di-tert-butyl dicarbonate (Boc₂O) in the

same solvent to the reaction mixture at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material

(anatabine) is consumed.

Work-up:

Once the reaction is complete, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

NaHCO₃ solution and brine.

Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter the drying agent and concentrate the organic layer under reduced pressure using a

rotary evaporator.

The resulting crude product can be purified by column chromatography on silica gel to

yield pure rac-N-Boc Anatabine.

Biological Activity and Signaling Pathways
There is currently a lack of published research specifically detailing the biological activity or the

signaling pathways of rac-N-Boc Anatabine. Its primary role in research and development

appears to be that of a synthetic precursor. The Boc protecting group is generally designed to

be chemically inert under many conditions and is typically removed to yield the final,

biologically active compound. Therefore, any significant biological activity would be more

commonly associated with the parent compound, anatabine, or the final synthesized derivative

rather than the Boc-protected intermediate itself.
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Visualizations
Synthetic Workflow for N-Boc Protection
The following diagram illustrates the general workflow for the synthesis and purification of rac-
N-Boc Anatabine as described in the experimental protocol.
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Caption: Synthetic workflow for rac-N-Boc Anatabine.

General Workflow for Biological Screening
This diagram outlines a hypothetical workflow for the initial biological screening of a novel

compound such as a derivative of rac-N-Boc Anatabine.
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Caption: General workflow for new compound screening.
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[https://www.benchchem.com/product/b564900#rac-n-boc-anatabine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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